Cas no 67874-62-8 (Disodium 3,3'-(2-butyne-1,4-diylbis(oxy))bis(2-hydroxypropanesulphonate))

• Product Name: Disodium 3,3'-(2-butyne-1,4-diylbis(oxy))bis(2-hydroxypropanesulphonate)
• CAS No: 67874-62-8
• MF: C₁₀H₁₆Na₂O₁₀S₂
• MW: 406.33758354187
• CID: 58657
• PubChem ID: 106932
• Update Time: 2025-04-18

Disodium 3,3'-(2-butyne-1,4-diylbis(oxy))bis(2-hydroxypropanesulphonate) Chemical and Physical Properties

Names and Identifiers

• Disodium 3,3'-(2-butyne-1,4-diylbis(oxy))bis(2-hydroxypropanesulphonate)
• 3,3'-(2-Butynylenedioxy)bis(2-hydroxy-1-propanesulfonic acid) disodium salt
• BCES
• BCES ((HYDROXYPROPYL)BUTYNE DIETHER DISULFONATE,SODIUM SALT)
• disodium,2-hydroxy-3-[4-(2-hydroxy-3-sulfonatopropoxy)but-2-ynoxy]propane-1-sulfonate
• disodium 3,3'-[but-2-yne-1,4-diylbis(oxy)]bis(2-hydroxypropane-1-sulfonate)
• EINECS 267-489-2
• (Hydroxypropyl)butyne diether disulfonate,sodium salt
• 9ZE4YR8HDH
• 1-Propanesulfonic acid, 3,3'-[2-butyne-1,4-diylbis(oxy)]bis[2-hydroxy-, disodium salt
• 1-Propanesulfonic acid, 3,3'-(2-butynylenedioxy)bis(2-hydroxy-, disodium salt
• disodium 2-oxidanyl-3-[4-(2-oxidanyl-3-sulfonato-propoxy)but-2-ynoxy]propane-1-sulfonate
• 67874-62-8
• DTXSID80889870
• 1-Propanesulfonic acid, 3,3'-(2-butyne-1,4-diylbis(oxy))bis(2-hydroxy-, disodium salt
• Sodium 3,3'-(but-2-yne-1,4-diylbis(oxy))bis(2-hydroxypropane-1-sulfonate)
• A835916
• 1-Propanesulfonic acid, 3,3'-[2-butyne-1,4-diylbis(oxy)]bis[2-hydroxy-, sodium salt (1:2)
• 1-Propanesulfonic acid, 3,3'-(2-butyne-1,4-diylbis(oxy))bis(2-hydroxy-, sodium salt (1:2)
• disodium 2-hydroxy-3-[4-(2-hydroxy-3-sulfonatopropoxy)but-2-ynoxy]-1-propanesulfonate
• AKOS015912580
• disodium;2-hydroxy-3-[4-(2-hydroxy-3-sulfonatopropoxy)but-2-ynoxy]propane-1-sulfonate
• NS00055739
• FT-0655528

• Inchi： 1S/C10H18O10S2.2Na/c11-9(7-21(13,14)15)5-19-3-1-2-4-20-6-10(12)8-22(16,17)18;;/h9-12H,3-8H2,(H,13,14,15)(H,16,17,18);;/q;2*+1/p-2
• InChI Key： VTHDORBZEOUGAZ-UHFFFAOYSA-L
• SMILES： S(CC(COCC#CCOCC(CS(=O)(=O)[O-])O)O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 405.99800
• Monoisotopic Mass: 405.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 494
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Transparent yellow or red - liquid like tea
• Density: 1.3820-1.3900 @20°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 190.08000
• LogP: -1.00320